Cas no 120386-04-1 (7H-Pyrrolo[2,3-d]pyrimidine-5-carbonitrile,7-[[2-(acetyloxy)ethoxy]methyl]-4-amino-)

• Product Name: 7H-Pyrrolo[2,3-d]pyrimidine-5-carbonitrile,7-[[2-(acetyloxy)ethoxy]methyl]-4-amino-
• CAS No: 120386-04-1
• MF: C₁₂H₁₃N₅O₃
• MW: 275.263321638107
• CID: 208277
• PubChem ID: 5271700
• Update Time: 2025-04-19

7H-Pyrrolo[2,3-d]pyrimidine-5-carbonitrile,7-[[2-(acetyloxy)ethoxy]methyl]-4-amino- Chemical and Physical Properties

Names and Identifiers

• 7H-pyrrolo[2,3-d]pyrimidine-5-carbonitrile, 7-[[2-(acetyloxy)ethoxy]methyl]-4-amino-
• 2-[(4-amino-5-cyanopyrrolo[2,3-d]pyrimidin-7-yl)methoxy]ethyl acetate
• Acetic acid 2-(4-amino-5-cyano-pyrrolo(2,3-d)pyrimidin-7-ylmethoxy)ethyl ester
• 120386-04-1
• 2-((4-Amino-5-cyano-7H-pyrrolo[2,3-d]pyrimidin-7-yl)methoxy)ethyl acetate
• DTXSID80923364
• 2-[(4-Amino-5-cyano-7H-pyrrolo[2,3-d]pyrimidin-7-yl)methoxy]ethyl acetate
• Acetic acid 2-(4-amino-5-cyano-pyrrolo[2,3-d]pyrimidin-7-ylmethoxy)-ethyl ester
• CHEMBL34633
• 2-[(4-amino-5-cyano-pyrrolo[2,3-d]pyrimidin-7-yl)methoxy]ethyl acetate
• 7H-Pyrrolo[2,3-d]pyrimidine-5-carbonitrile,7-[[2-(acetyloxy)ethoxy]methyl]-4-amino-

• Inchi： 1S/C12H13N5O3/c1-8(18)20-3-2-19-7-17-5-9(4-13)10-11(14)15-6-16-12(10)17/h5-6H,2-3,7H2,1H3,(H2,14,15,16)
• InChI Key： OSLRPEOECOKMMD-UHFFFAOYSA-N
• SMILES： O(CCOC(C)=O)CN1C=C(C#N)C2=C(N)N=CN=C12

Computed Properties

• Exact Mass: 275.10199
• Monoisotopic Mass: 275.101839
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 116
• XLogP3: -0.2

Experimental Properties

• Density: 1.43
• Boiling Point: 537.7°Cat760mmHg
• Flash Point: 279°C
• Refractive Index: 1.65
• PSA: 116.05